Cas no 58479-62-2 (α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]-)

• Product Name: α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]-
• CAS No: 58479-62-2
• MF: C₂₃H₃₂O₆Si
• MW: 432.582088470459
• MDL: MFCD01570239
• CID: 5227380
• Update Time: 2025-06-09

α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]- Chemical and Physical Properties

Names and Identifiers

• α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]-
• (1R,2S,3S,4R,6S)-4-(((tert-Butyldiphenylsilyl)oxy)methyl)-6-methoxycyclohexane-1,2,3-triol

• MDL： MFCD01570239
• Inchi： 1S/C23H32O6Si/c1-23(2,3)30(16-11-7-5-8-12-16,17-13-9-6-10-14-17)28-15-18-19(24)20(25)21(26)22(27-4)29-18/h5-14,18-22,24-26H,15H2,1-4H3/t18-,19-,20+,21-,22+/m1/s1
• InChI Key： GZIVUJBHWFXBMB-BDHVOXNPSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@H]([C@H](O)[C@@H](O)[C@@H](OC)O1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]-

Introduction to α-D-Glucopyranoside, Methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl] (CAS No. 58479-62-2)

α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl] (CAS No. 58479-62-2) is a specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structure and functional groups, plays a crucial role in various biochemical processes and has potential applications in drug development and synthetic chemistry.

The molecular structure of this compound features a glucopyranose core substituted with a methyl group at the 6-position and a (1,1-dimethylethyl)diphenylsilyl (tert-butyldiphenylsilyl) group at the 6-O position. The presence of the silyl group enhances the stability and reactivity of the glycoside, making it an invaluable intermediate in organic synthesis and glycoscience.

In recent years, there has been growing interest in the development of novel glycosidase inhibitors due to their therapeutic potential in treating various diseases, including cancer and infectious disorders. α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl] has been studied for its ability to inhibit specific glycosidases, which are enzymes involved in carbohydrate metabolism. These enzymes are critical targets in drug design because their inhibition can disrupt pathogenic processes and modulate immune responses.

One of the most compelling aspects of this compound is its utility in synthetic glycosylation reactions. The silyl group provides a stable handle for protecting and activating the glycoside moiety, facilitating its incorporation into more complex carbohydrate structures. This property makes it particularly useful in the synthesis of oligosaccharides and glycopeptides, which are essential components of many biological molecules.

Recent research has also highlighted the role of this compound in studying carbohydrate-protein interactions. Carbohydrates often serve as recognition elements on cell surfaces and are involved in numerous cellular processes, including cell adhesion, signaling, and immune responses. By modifying the glycoside with a bulky silyl group, researchers can better understand how carbohydrates interact with proteins and other biomolecules.

The synthesis of α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl] involves a series of well-established organic reactions, including glycosylation and silylation. The choice of reagents and conditions is critical to achieving high yields and purity. Advanced techniques such as chemoenzymatic synthesis have been employed to improve the efficiency and selectivity of these reactions.

In addition to its synthetic utility, this compound has shown promise in drug discovery efforts. Its structural features make it a versatile scaffold for designing novel bioactive molecules. By modifying different parts of the molecule, researchers can explore a wide range of biological activities. For instance, derivatives of this compound have been investigated for their potential as antiviral agents due to their ability to interfere with viral glycosylation pathways.

The use of computational methods has also been instrumental in understanding the properties of α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl]. Molecular modeling studies have provided insights into its interactions with enzymes and other biomolecules. These studies help predict binding affinities and optimize drug-like properties, which are essential for developing effective therapeutics.

Future research directions may focus on expanding the chemical diversity of this compound by exploring new synthetic strategies and functionalization patterns. Additionally, investigating its biological activity in vivo will be crucial for evaluating its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness the capabilities of this compound.

In conclusion, α-D-Glucopyranoside, methyl 6-O-[(1,1-dimethylethyl)diphenylsilyl] (CAS No. 58479-62-2) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for synthetic chemistry, glycoscience, and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of carbohydrates and their biological functions.